Cas no 1207019-94-0 (2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile
• CAS No: 1207019-94-0
• MF: C₁₅H₁₇N₃OS
• MW: 287.37998175621
• CID: 5450544
• PubChem ID: 49670219
• Update Time: 2025-07-22

2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS024476882
• 2-((1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetonitrile
• F2964-0605
• 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile
• 1207019-94-0
• CCG-311979
• 2-[1-(2-methoxyethyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetonitrile
• 2-[[1-(2-Methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]acetonitrile

• Inchi： 1S/C15H17N3OS/c1-12-3-5-13(6-4-12)14-11-17-15(20-10-7-16)18(14)8-9-19-2/h3-6,11H,8-10H2,1-2H3
• InChI Key： FQCHKSGZKVUJBM-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(CCOC)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 287.10923335g/mol
• Monoisotopic Mass: 287.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.1±55.0 °C(Predicted)
• pka: 4.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

Introduction to 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile and Its Applications in Modern Chemical Biology

Compound with the CAS number 1207019-94-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile, represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in drug discovery and therapeutic intervention. The intricate architecture of this molecule, featuring a nitrile group, a sulfanyl moiety, and an imidazole ring, positions it as a versatile scaffold for further chemical manipulation and biological exploration.

The nitrile group in the molecular structure of 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile plays a crucial role in its reactivity and potential applications. Nitriles are well-known for their ability to participate in various chemical reactions, including nucleophilic addition, hydrolysis, and reduction, which makes them invaluable in synthetic chemistry. In particular, the presence of a nitrile group can influence the electronic properties of the molecule, affecting its interactions with biological targets. This characteristic has been exploited in the development of novel pharmaceuticals, where nitrile-containing compounds often exhibit enhanced binding affinity and selectivity.

The sulfanyl group, another key feature of this compound, contributes to its potential biological activity by introducing polarity and hydrogen bonding capabilities. Sulfanyl groups are frequently found in biologically active molecules due to their ability to form stable interactions with polar residues in proteins and enzymes. This aspect of the molecular structure suggests that 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile may exhibit promising properties as a lead compound in drug design. Specifically, the sulfanyl moiety could facilitate interactions with key amino acid residues in target proteins, potentially modulating their function.

The imidazole ring is yet another critical component of this compound that warrants detailed examination. Imidazole derivatives are widely recognized for their biological significance, particularly in the context of enzyme inhibition and receptor binding. The imidazole ring in 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile is positioned strategically within the molecule, allowing it to engage with biological targets through hydrogen bonding and other non-covalent interactions. This feature has been leveraged in various research endeavors aimed at developing inhibitors for enzymes such as histidine kinases and other signaling molecules.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their extensive hydrophobic surfaces and lack of well-defined binding pockets. The unique structural features of 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile, including its nitrile group, sulfanyl moiety, and imidazole ring, make it an attractive candidate for designing PPI modulators. The ability of this compound to interact with multiple binding sites on target proteins could provide a strategic advantage in developing drugs that disrupt or enhance specific protein-protein interactions.

The 2-methoxyethyl substituent at the 1-position of the imidazole ring adds another layer of complexity to the molecular structure. This side chain not only influences the overall shape and flexibility of the molecule but also contributes to its solubility and bioavailability. The methoxy group is known for its ability to enhance metabolic stability while maintaining good water solubility, which is crucial for drug-like properties. The ethyl chain further extends the hydrocarbon portion of the molecule, potentially influencing its pharmacokinetic profile and interaction with biological targets.

The 4-methylphenyl group at the 5-position of the imidazole ring is another important structural element that contributes to the compound's specificity and activity. Aromatic rings such as benzene derivatives are frequently found in biologically active molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. The methyl substituent on the phenyl ring enhances these interactions by providing additional hydrophobicity while maintaining electronic properties that can influence binding affinity.

In conclusion, 2-{[1-(2-methoxyethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, including a nitrile group, sulfanyl moiety, imidazole ring, 2-methoxyethyl substituent, and 4-methylphenyl group, make it a versatile scaffold for developing innovative therapeutics. The compound's potential applications in modulating protein-protein interactions and other biological processes highlight its significance as a lead structure for future research endeavors.